Propargyl-PEG4-acid
Propargyl-PEG4-acid
Propargyl-PEG4-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1415800-32-6
VCID:
VC0540330
InChI:
InChI=1S/C12H20O6/c1-2-4-15-6-8-17-10-11-18-9-7-16-5-3-12(13)14/h1H,3-11H2,(H,13,14)
SMILES:
C#CCOCCOCCOCCOCCC(=O)O
Molecular Formula:
C12H20O6
Molecular Weight:
260.29
Propargyl-PEG4-acid
CAS No.: 1415800-32-6
Cat. No.: VC0540330
Molecular Formula: C12H20O6
Molecular Weight: 260.29
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG4-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. |
|---|---|
| CAS No. | 1415800-32-6 |
| Molecular Formula | C12H20O6 |
| Molecular Weight | 260.29 |
| IUPAC Name | 3-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]propanoic acid |
| Standard InChI | InChI=1S/C12H20O6/c1-2-4-15-6-8-17-10-11-18-9-7-16-5-3-12(13)14/h1H,3-11H2,(H,13,14) |
| Standard InChI Key | WMBXAUWIPBFEOK-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCC(=O)O |
| Appearance | Solid powder |
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